Cas no 2034616-25-4 (2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide)

2-(4-Fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide is a synthetic organic compound featuring a fluorophenylacetamide core linked to a thianyl-piperidinylmethyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as a central nervous system (CNS) targeting agent due to the presence of the piperidine and thiane pharmacophores. The 4-fluorophenyl group enhances metabolic stability and binding affinity, while the thian-4-yl substitution may influence receptor selectivity. The compound's modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthetic route and purity profile support reproducible research applications in neuroscience and pharmacology.
2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide structure
2034616-25-4 structure
Product Name:2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide
CAS No:2034616-25-4
MF:C19H27FN2OS
MW:350.49388718605
CID:5554090
Update Time:2025-06-15

2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide
    • Inchi: 1S/C19H27FN2OS/c20-17-3-1-15(2-4-17)13-19(23)21-14-16-5-9-22(10-6-16)18-7-11-24-12-8-18/h1-4,16,18H,5-14H2,(H,21,23)
    • InChI Key: XGZJDQVNJTYREQ-UHFFFAOYSA-N
    • SMILES: C(NCC1CCN(C2CCSCC2)CC1)(=O)CC1=CC=C(F)C=C1

2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide Pricemore >>

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Additional information on 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide

Comprehensive Analysis of 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide (CAS No. 2034616-25-4)

The compound 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide (CAS No. 2034616-25-4) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This molecule combines a fluorophenyl moiety with a thian-4-yl piperidine scaffold, creating a hybrid structure that is of particular interest for drug discovery. Researchers are increasingly focusing on such compounds to address unmet medical needs, especially in the fields of central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing interest in 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide is its potential role in modulating G-protein-coupled receptors (GPCRs). GPCRs are a major target class in modern pharmacology, and compounds like this one are being explored for their ability to interact with specific receptor subtypes. The presence of the fluorophenyl group is particularly noteworthy, as fluorine substitution often enhances the pharmacokinetic properties of drug candidates, including improved metabolic stability and membrane permeability.

In recent years, the scientific community has been actively investigating the structure-activity relationship (SAR) of 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide. Preliminary studies suggest that the thian-4-yl piperidine core may contribute to its binding affinity, while the acetamide linker provides flexibility for optimal receptor interaction. Such insights are crucial for the design of next-generation therapeutics, particularly in the context of personalized medicine and targeted drug delivery.

The compound's CAS No. 2034616-25-4 is frequently searched in academic and industrial databases, reflecting its relevance in current research trends. Scientists are particularly interested in its synthetic pathways and scalability, as these factors are critical for transitioning from bench-scale experiments to clinical trials. Additionally, the compound's potential applications in neuroprotection and anti-inflammatory therapies align with broader healthcare trends, such as the search for novel treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

Another area of exploration for 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide is its role in epigenetic modulation. Epigenetics has emerged as a hot topic in biomedical research, with compounds like this one being evaluated for their ability to influence gene expression without altering the underlying DNA sequence. This could open new avenues for treating conditions such as cancer and autoimmune disorders, where epigenetic dysregulation plays a significant role.

From a technical standpoint, the synthesis of 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide involves multi-step organic reactions, including amide coupling and reductive amination. These processes are well-documented in the literature, but ongoing optimization efforts aim to improve yields and reduce environmental impact, in line with the principles of green chemistry. The compound's physicochemical properties, such as solubility and logP, are also under scrutiny, as they directly affect its bioavailability and therapeutic efficacy.

In conclusion, 2-(4-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide (CAS No. 2034616-25-4) represents a promising candidate for further investigation in drug development. Its unique structural attributes, combined with its potential applications in CNS disorders, epigenetics, and GPCR modulation, make it a compound of high interest. As research progresses, this molecule may well become a cornerstone in the development of innovative therapies, addressing some of the most pressing challenges in modern medicine.

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